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Compound of Interest

Compound Name: Dimethoxydiphenylsilane

Cat. No.: B146717

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Dimethoxydiphenylsilane (CAS No. 6843-66-9), a versatile organosilicon compound used in
various industrial and research applications. Adherence to the following protocols is crucial to
ensure the safety of laboratory personnel and the integrity of experimental work.

Chemical and Physical Properties

Dimethoxydiphenylsilane is a colorless, clear liquid with the molecular formula C14H1602Si.
[1] A summary of its key physical and chemical properties is presented in Table 1 for easy
reference.

Table 1: Physical and Chemical Properties of Dimethoxydiphenylsilane
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Property Value

Molecular Weight 244.36 g/mol [1][2]
Appearance Colorless transparent liquid[3]
Boiling Point 161 °C at 15 mmHg|[3][4]
Melting Point <0°CJ5]

Density 1.075-1.085 g/cm?3 at 20 °CJ[3]
Flash Point 121 °C (249.8 °F) - closed cup[1][6]
Refractive Index 1.5350-1.5450 at 25 °C[3]
Water Solubility 3 mg/L at 20°C[5]

Vapor Pressure 0.03 Pa at 25°CJ5]

Purity >98% (GC)[3]

Toxicological Data and Health Hazards

Dimethoxydiphenylsilane is classified as a hazardous substance, primarily causing skin and
serious eye irritation.[7][8] It is also toxic to aquatic life with long-lasting effects.[2] Upon contact
with water or moisture, it can hydrolyze to form methanol, which can lead to systemic toxic
effects.[8] A summary of available toxicological data is provided in Table 2.

Table 2: Toxicological Properties of Dimethoxydiphenylsilane

Endpoint Species Route Value
LC50 Rat Inhalation > 42 mg/m3/4hr[2][6]
LD50 Rabbit Dermal 20 g/kg[1]

Primary Health Hazards:

o Skin Irritation: Causes skin irritation upon contact.[7][8]
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o Eye Irritation: Causes serious eye irritation.[7][8]

 Inhalation: May cause irritation to the respiratory tract. Overexposure can lead to coughing,
headache, and nausea.[8]

 Ingestion: Oral toxicity is associated with the formation of methanol upon hydrolysis in the
stomach. This can cause nausea, vomiting, headache, and visual disturbances, including
blindness.[8]

e Aguatic Toxicity: Toxic to aquatic organisms, with potentially long-term adverse effects in the
aquatic environment.[2][7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risks and maintain
the chemical's integrity.

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Dimethoxydiphenylsilane to
determine the appropriate level of PPE. The following diagram outlines the logical selection of
PPE based on the type of handling procedure.

Handling Procedure Recommended PPE

Enhanced PPE:
- Chemical safety goggles or face shield
- Chemical-resistant gloves (e.qg., Viton)
- Chemical-resistant apron or coveralls
- Use in a chemical fume hood

High Exposure Potential
(e.g., large quantities,
open system, heating)

Standard PPE:
- Safety glasses with side shields
- Nitrile gloves
- Lab coat

Low Exposure Potential
(e.g., small quantities,
closed system)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=2d2dc300-6740-4003-a211-96ca0b4f4119
https://www.fishersci.com/store/msds?partNumber=AC113341000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113341000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113341000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/81284
https://hpvchemicals.oecd.org/ui/handler.axd?id=2d2dc300-6740-4003-a211-96ca0b4f4119
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: PPE selection workflow for handling Dimethoxydiphenylsilane.

3.2. Storage

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][9]

Keep containers tightly closed to prevent contact with moisture, which can lead to hydrolysis.

[8]

Store away from incompatible materials such as oxidizing agents and water.[1][8]

The recommended storage temperature is between 0-8°C.[3]

Emergency Procedures

In the event of an emergency, follow the appropriate first-aid and spill response procedures
outlined below.

4.1. First-Aid Measures

The following diagram illustrates the immediate first-aid steps to be taken for different routes of
exposure.
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Route of Exposure

Immediate Action

Move to fresh air. "
for at least 15 minutes. emove contact lenses, if present and easy to do. Do NOT induce vomiting

Wash off immediately with plenty of soap and water RRlnse cautiously with water for several minutes. Clean mouth with water and drink plenty of water afterwards,
fnot breathing, give artficial respiration. Remove contaminated clothing. Continue rinsing for at least 15 minutes.

Medical Attention

Seek medical advice/attention
if symptoms persist or you feel unwell.

Click to download full resolution via product page
Caption: First-aid procedures for Dimethoxydiphenylsilane exposure.
4.2. Spill Response

The workflow for responding to a spill of Dimethoxydiphenylsilane is detailed in the diagram

below.
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Spill Detected

(Evacuate unnecessary personnel)
(Ensure adequate ventilation)
Wear appropriate PPE
(respirator, gloves, safety goggles).

:

(Contain the spill with inert absorbent materiaD

(e.g., sand, vermiculite).

:

(Collect absorbed material into a suitable)

closed container for disposal.

(Clean the spill area thoroughly)

(Dispose of waste according to local, regional)

and national regulations.

Click to download full resolution via product page

Caption: Workflow for Dimethoxydiphenylsilane spill response.
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Experimental Protocols: Toxicity Testing
Methodology

While the exact experimental details for the cited toxicological studies on
Dimethoxydiphenylsilane are not publicly available, the following represents a standardized
methodology for acute toxicity testing based on established guidelines.

5.1. Acute Inhalation Toxicity (LC50)
This protocol is based on general principles for conducting acute inhalation toxicity studies.

o Test Animals: Young adult rats (e.g., Wistar or Sprague-Dawley strains), nulliparous and non-
pregnant females.

e Housing and Acclimatization: Animals are housed in environmentally controlled conditions for
at least 5 days prior to the study to allow for acclimatization.

o Exposure Apparatus: A whole-body or nose-only inhalation exposure chamber designed to
provide a stable and uniform concentration of the test substance.

o Test Substance Generation: Dimethoxydiphenylsilane vapor is generated and mixed with
air to achieve the target concentrations. The concentration in the chamber is monitored
continuously.

o Experimental Groups: At least three dose groups with a control group (air only). The doses
are selected to produce a range of toxic effects, from no effect to mortality.

o Exposure Conditions: Animals are exposed to the test substance for a fixed duration,
typically 4 hours.

o Observations: Animals are observed for clinical signs of toxicity during and after exposure.
Body weights are recorded before and after the study.

o Endpoint: Mortality is recorded for 14 days post-exposure. The LC50 (the concentration
estimated to cause mortality in 50% of the test animals) is calculated using appropriate
statistical methods.
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o Pathology: A gross necropsy is performed on all animals.

5.2. Acute Dermal Toxicity (LD50)

This protocol is based on general principles for conducting acute dermal toxicity studies.
o Test Animals: Young adult rabbits are typically used for dermal toxicity studies.

e Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the
dorsal area of the trunk of the test animals.

o Application of Test Substance: The test substance is applied uniformly over an area which is
approximately 10% of the total body surface area. The treated area is then covered with a
porous gauze dressing and non-irritating tape to hold it in place and prevent ingestion of the
substance.

o Experimental Groups: At least three dose levels with a control group. Doses are selected to
bracket the expected LD50 value.

o Exposure Duration: The exposure period is typically 24 hours.

o Observations: Animals are observed for signs of toxicity and skin reactions at regular
intervals for 14 days. Body weights are recorded weekly.

» Endpoint: Mortality is recorded over the 14-day observation period. The LD50 (the dose
estimated to cause mortality in 50% of the test animals) is calculated.

o Pathology: A gross necropsy is performed on all animals.

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable local, regional, and
national regulations.[7] Dimethoxydiphenylsilane and its containers should be treated as
hazardous waste.

This technical guide is intended to provide comprehensive safety and handling information for
Dimethoxydiphenylsilane. It is imperative that all personnel handling this chemical are
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thoroughly trained in its safe use and emergency procedures. Always consult the most recent
Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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